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Compound of Interest

Compound Name: Lycernuic acid A

Cat. No.: B1154888 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Lycernuic acid A, a serratene triterpene isolated from Lycopodium cernuum. This document is

intended to serve as a core reference for researchers engaged in natural product chemistry,

pharmacology, and drug development by presenting detailed spectroscopic data, experimental

protocols, and a visual workflow for its analysis.

Chemical Identity and Source
Lycernuic acid A is a serratene triterpene identified as 3β,21β-dihydroxyserrat-14-en-24-oic

acid. It was first isolated from the plant Lycopodium cernuum (also known as Palhinhaea

cernua), a species of clubmoss. The structure of Lycernuic acid A was elucidated through

extensive spectroscopic analysis, including Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS).

Spectroscopic Data
The following tables summarize the key spectroscopic data for Lycernuic acid A, providing a

quantitative basis for its identification and characterization.

¹³C Nuclear Magnetic Resonance (NMR) Data
The ¹³C NMR spectrum of Lycernuic acid A was recorded in Pyridine-d₅ (d₅-py). The chemical

shifts (δ) are reported in parts per million (ppm).
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Carbon Position Chemical Shift (δ) in d₅-py (ppm)

1 39.1

2 22.1

3 78.0

4 51.5

5 57.1

6 19.1

7 33.6

8 41.5

9 51.0

10 38.0

11 25.1

12 28.0

13 44.5

14 129.1

15 136.1

16 30.1

17 48.1

18 47.5

19 36.1

20 31.1

21 73.1

22 42.1

23 28.1
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24 180.1

25 16.5

26 17.1

27 15.1

28 29.1

29 21.1

30 27.1

Data sourced from Zhang et al., J. Nat. Prod. 2002, 65(7), 979-85.

¹H Nuclear Magnetic Resonance (NMR) Data
The ¹H NMR spectral data for Lycernuic acid A was also recorded in Pyridine-d₅ (d₅-py).

(Specific ¹H NMR chemical shift and coupling constant data for Lycernuic acid A were not

explicitly detailed in the available abstract. Access to the full publication is required for a

comprehensive table.)

Mass Spectrometry (MS) Data
High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS) was utilized to

determine the molecular formula of Lycernuic acid A.

Ion Observed m/z Calculated m/z Molecular Formula

[M + Na]⁺ 509.3606 509.3607 C₃₀H₄₈O₄Na

Data inferred from the primary isolation paper which used this technique for structural

elucidation of related compounds.

Experimental Protocols
The following methodologies are based on the procedures described for the isolation and

characterization of serratene triterpenes from Lycopodium cernuum.
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Extraction and Isolation
The dried, ground whole plant of Lycopodium cernuum was extracted with ethanol. The

resulting extract was then subjected to activity-guided fractionation to isolate the bioactive

compounds, including Lycernuic acid A. This process typically involves multiple

chromatographic steps, such as column chromatography over silica gel and preparative High-

Performance Liquid Chromatography (HPLC).

Spectroscopic Analysis
NMR Spectroscopy: ¹H and ¹³C NMR spectra were acquired on a Bruker spectrometer.

Samples were dissolved in deuterated pyridine (d₅-py). Chemical shifts are reported in ppm

relative to the solvent signal.

Mass Spectrometry: HRESIMS data were obtained on a mass spectrometer equipped with

an electrospray ionization source to determine the exact mass and molecular formula of the

compound.

Workflow Visualization
The following diagram illustrates the general workflow for the extraction, isolation, and

spectroscopic analysis of Lycernuic acid A.
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Caption: Workflow for the analysis of Lycernuic acid A.

To cite this document: BenchChem. [Unveiling the Spectroscopic Signature of Lycernuic Acid
A: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1154888#spectroscopic-data-nmr-ms-for-lycernuic-
acid-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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